Cas no 851980-67-1 (N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide)

• Product Name: N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide
• CAS No: 851980-67-1
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6221609
• PubChem ID: 12005945
• Update Time: 2025-06-03

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide
• CHEMBL1326475
• ZINC04121438
• MLS000724594
• HMS2254N18
• BRD-A49323550-001-07-5
• N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide
• 851980-67-1
• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carbohydrazide
• AB00571206-02
• SMR000237456
• AKOS024590785
• F0642-3402

• Inchi： 1S/C18H17N3O3S/c1-10-7-8-15-16(11(10)2)19-18(25-15)21-20-17(22)14-9-23-12-5-3-4-6-13(12)24-14/h3-8,14H,9H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： MNROIKIQIXVNMC-UHFFFAOYSA-N
• SMILES： S1C(NNC(C2COC3C=CC=CC=3O2)=O)=NC2=C1C=CC(C)=C2C

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

Introduction to N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide (CAS No. 851980-67-1)

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 851980-67-1, represents a unique structural motif that combines the pharmacophoric properties of benzothiazole and benzodioxine moieties. The presence of multiple functional groups, including hydrazide and dimethyl substituents, makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of this compound is characterized by a fused heterocyclic system, which is known to exhibit a wide range of biological activities. Specifically, the benzothiazole ring is a well-documented scaffold in medicinal chemistry, often employed in the development of antimicrobial, antiviral, and anti-inflammatory agents. The benzodioxine moiety further enhances the potential biological relevance of this molecule by contributing to its solubility and metabolic stability. Together, these structural elements suggest that N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide may possess significant therapeutic potential.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The hydrazide group in this compound is particularly noteworthy, as hydrazides have been extensively studied for their ability to interact with various biological targets. For instance, hydrazide-containing compounds have shown promise in inhibiting proteases and kinases that are implicated in cancer progression. Furthermore, the dimethyl substitution on the benzothiazole ring may enhance the compound's bioavailability and binding affinity to target proteins.

The synthesis of N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the benzothiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the hydrazide group and the dimethyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the aromatic system. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for further investigation.

Evaluation of the pharmacological properties of N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with inflammation and oxidative stress. These effects are particularly relevant given the role of inflammation and oxidative damage in various pathological conditions. Additionally, preliminary cell-based assays suggest that this compound may exhibit cytotoxic activity against certain cancer cell lines. The mechanism of action appears to involve interference with key signaling pathways that regulate cell proliferation and survival.

The potential therapeutic applications of this compound are broad and warrant further exploration. For instance, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its cytotoxic effects suggest potential utility in oncology research for developing novel chemotherapeutic agents. The combination of structural features from benzothiazole and benzodioxine moieties provides a unique chemical profile that may allow for selective targeting of disease-related pathways.

The development of new drug candidates requires rigorous evaluation through preclinical studies to assess their safety and efficacy. N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has undergone preliminary toxicological assessments to evaluate its acute toxicity profile. These studies have shown that the compound is well-tolerated at moderate doses but exhibits some degree of hepatotoxicity at higher concentrations. Understanding these toxicological profiles is crucial for optimizing dosing regimens and minimizing potential side effects in future clinical trials.

The future direction of research on N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1，4-benzodioxineー２-carbohydrazide includes exploring its interactions with biological targets at a molecular level using techniques such as X-ray crystallography and computational modeling. These approaches will provide insights into how the compound binds to its targets and how this interaction modulates biological function. Additionally，investigating its pharmacokinetic properties will be essential for determining its suitability for clinical translation。The development of novel formulations，such as prodrugs or targeted delivery systems，may also enhance its therapeutic efficacy。

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